Cas no 1345994-72-0 (4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2)

• Product Name: 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2
• CAS No: 1345994-72-0
• MF: C₄H₂O₃
• MW: 98.0568814277649
• CID: 1058470
• Update Time: 2025-06-20

4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2 Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2

• Inchi： 1S/C4H2O3/c5-2-1-3(6)4(2)7/h1,5H
• InChI Key： KGPQKNJSZNXOPV-UHFFFAOYSA-N
• SMILES： C1(=O)C=C(O)C1=O

Additional information on 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2

Introduction to 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2 (CAS No. 1345994-72-0)

The compound 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2, identified by the CAS number 1345994-72-0, represents a significant advancement in the field of organic chemistry and pharmaceutical research. This isotope-labeled derivative of 4-hydroxy-3-cyclobutene-1,2-dione (HCCD) is particularly valuable due to its incorporation of carbon-13 isotopes, which enables precise metabolic tracing and mechanistic studies in biochemical pathways.

4-Hydroxy-3-cyclobutene-1,2-dione itself is a well-known intermediate in organic synthesis, frequently utilized in the development of heterocyclic compounds and as a precursor in the synthesis of more complex molecules. Its unique structural framework, featuring a cyclobutene ring conjugated with a carbonyl group and a hydroxyl group, makes it a versatile scaffold for further functionalization. The addition of carbon-13 isotopes at the 1 and 4 positions enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing high-resolution structural elucidation and facilitating dynamic studies.

In recent years, the demand for labeled compounds in pharmaceutical research has surged, driven by the need for more accurate and detailed understanding of drug metabolism and pharmacokinetics. The use of 13C-labeled compounds allows researchers to track the fate of specific atoms within a molecule as it undergoes metabolic transformations in vivo or in vitro. This capability is particularly crucial in studying enzyme-catalyzed reactions, where the precise localization of atoms can reveal insights into reaction mechanisms and metabolic pathways.

One of the most compelling applications of 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2 is in the field of drug discovery and development. By incorporating this labeled derivative into potential drug candidates, researchers can gain critical information about how the drug is processed by the body. This includes identifying key metabolic pathways, determining the sites of biotransformation, and assessing the potential for drug-drug interactions. Such insights are invaluable for optimizing drug design and improving therapeutic efficacy.

The structural properties of 4-Hydroxy-3-cyclobutene-1,2-dione contribute to its reactivity and make it an attractive building block for synthetic chemists. The conjugated system formed by the cyclobutene ring and the carbonyl groups allows for various electronic interactions, which can be exploited in catalytic processes. Additionally, the presence of a hydroxyl group provides a site for further derivatization, enabling the creation of more complex molecular architectures.

Recent studies have highlighted the role of HCCD derivatives in medicinal chemistry. For instance, modifications to this core structure have led to the discovery of novel compounds with potential applications in anti-inflammatory and anti-cancer therapies. The ability to label these derivatives with carbon-13 isotopes has further enhanced these studies by allowing researchers to monitor specific metabolic events with high precision.

The synthesis of 4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2 presents unique challenges due to the need for isotopic incorporation while maintaining chemical purity. Advanced synthetic methodologies are employed to achieve this goal, often involving multi-step processes that require careful optimization. Techniques such as isotopic exchange reactions and catalytic hydrogenation are commonly used to introduce carbon-13 atoms at specific positions within the molecule.

In conclusion,4-Hydroxy-3-cyclobutene-1,2-dione-1,4-13C2 (CAS No. 1345994-72-0) represents a significant tool for researchers in organic chemistry and pharmaceutical science. Its unique structural features combined with isotopic labeling make it an invaluable asset for studying metabolic pathways, developing new drugs, and advancing our understanding of complex biochemical processes. As research continues to evolve,HCCD derivatives will undoubtedly play an increasingly important role in both academic and industrial settings.